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Introduction
Furosemide, a potent loop diuretic, is a cornerstone in the management of edema associated

with congestive heart failure, liver cirrhosis, and renal disease. Its mechanism of action involves

the inhibition of the Na-K-Cl cotransporter in the thick ascending limb of the Loop of Henle,

leading to a significant increase in the excretion of water and electrolytes. The stringent quality

control of Furosemide is paramount to ensure its therapeutic efficacy and patient safety. A

critical aspect of this quality control is the identification, quantification, and control of impurities

that may arise during the synthesis of the active pharmaceutical ingredient (API) or through its

degradation.[1]

This in-depth technical guide focuses on a key related substance: Furosemide Impurity A. As a

known process-related impurity and potential degradant, a thorough understanding of Impurity

A is essential for any scientist involved in the development, manufacturing, or analysis of

Furosemide. This guide provides a comprehensive overview of its chemical identity, analytical
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methodologies for its characterization, its formation pathways, and strategies for its control, all

grounded in scientific principles and regulatory expectations.

Part 1: Core Chemical and Physical Properties
Furosemide Impurity A is a positional isomer of Furosemide, which underscores the importance

of robust analytical techniques capable of distinguishing between structurally similar molecules.

Chemical Identity
Chemical Name: 2-chloro-4-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid[2][3][4]

Synonyms: Iso Furosemide, Isolasix, USP Furosemide Related Compound A[3][5]

CAS Number: 4818-59-1[2][5][6][7][8]

Molecular Formula and Weight
Molecular Formula: C₁₂H₁₁ClN₂O₅S[2][5][6][7][8]

Molecular Weight: 330.74 g/mol [2][3][5][6][7][8][9]

Structural Representation
The chemical structures of Furosemide and Furosemide Impurity A are presented below for

comparison. The key difference lies in the position of the furfurylamino group on the benzoic

acid ring.
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Caption: Chemical structures of Furosemide and Furosemide Impurity A.
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Physicochemical Properties
Property Value Source

Appearance Off-white solid [9]

Melting Point 197 °C (decomposition)

Solubility Soluble in Methanol-DMSO [9]

Storage 2-8 °C [9]

Part 2: Analytical Characterization
The accurate detection and quantification of Furosemide Impurity A necessitate the use of

validated, stability-indicating analytical methods. High-Performance Liquid Chromatography

(HPLC) is the most common technique employed for this purpose.

High-Performance Liquid Chromatography (HPLC-UV)
A robust HPLC method is essential for separating Furosemide Impurity A from the parent drug

and other related substances. The European Pharmacopoeia (EP) and the United States

Pharmacopeia (USP) both provide methodologies for the analysis of Furosemide and its

impurities.

A typical HPLC method for the analysis of Furosemide and its impurities would involve the

following:

Column: A C8 or C18 reversed-phase column is commonly used. For instance, a Supelcosil

C8 (250 mm x 4.6 mm, 5-μm particle size) or an Agilent Eclipse XDB C18 (150 × 4.6 mm, 5

µm) column can provide good resolution.[6][10]

Mobile Phase: A buffered aqueous solution mixed with an organic modifier is typical. For

example, a mixture of a phosphate buffer (pH adjusted to 7.0) and 1-propanol or a gradient

of a potassium dihydrogen phosphate buffer and methanol.[6][10]

Flow Rate: A flow rate of 1.0 mL/min is often employed.[10]
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Detection: UV detection at a wavelength of approximately 238 nm or 272 nm is suitable for

both Furosemide and its impurities.[7][10]

Injection Volume: A 20 µL injection volume is a common starting point.

System Suitability: According to the European Pharmacopoeia monograph for Furosemide, the

analytical method must be able to resolve Furosemide from Impurity A. A resolution factor (Rs)

of at least 4.0 between the peaks for Furosemide and Furosemide Impurity A is required.[11]

Experimental Protocol: HPLC Analysis of Furosemide Impurity A

Preparation of Mobile Phase: Prepare the mobile phase as specified in the relevant

pharmacopeial monograph or validated in-house method. For example, a mixture of 0.01

mol/L KH₂PO₄ buffer solution and methanol.[6]

Preparation of Standard Solutions:

Accurately weigh a suitable amount of USP Furosemide RS and Furosemide Related

Compound A RS to prepare a system suitability solution.

Prepare individual standard solutions of Furosemide and Furosemide Impurity A at known

concentrations.

Preparation of Sample Solution: Accurately weigh and dissolve the Furosemide sample to be

tested in the mobile phase to achieve a known concentration.

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the system suitability solution to verify the resolution between Furosemide and

Impurity A, and other system suitability parameters.

Inject the standard and sample solutions.

Data Analysis:
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Identify the peaks for Furosemide and Impurity A in the sample chromatogram based on

their retention times compared to the standards.

Quantify the amount of Impurity A in the sample using the peak area and the concentration

of the standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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